molecular formula C8H10N2S B1671405 Ethionamide CAS No. 536-33-4

Ethionamide

Cat. No. B1671405
CAS RN: 536-33-4
M. Wt: 166.25 g/mol
InChI Key: AEOCXXJPGCBFJA-UHFFFAOYSA-N
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Description

Ethionamide is a synthetic antibiotic used primarily as a second-line treatment for tuberculosis, particularly in cases where the disease is resistant to first-line drugs. It is also occasionally used to treat leprosy. This compound works by inhibiting the synthesis of mycolic acids, which are essential components of the cell walls of mycobacteria .

Scientific Research Applications

Ethionamide has several applications in scientific research:

Mechanism of Action

Ethionamide exerts its effects by inhibiting the synthesis of mycolic acids, which are vital components of the mycobacterial cell wall. It is a prodrug that requires activation by the enzyme EthA. Once activated, it inhibits the enzyme InhA, leading to the disruption of mycolic acid synthesis and ultimately causing cell death .

Safety and Hazards

Ethionamide has a high rate of side effects. Common side effects include nausea, diarrhea, abdominal pain, and loss of appetite. Serious side effects may include liver inflammation and depression . It should not be used in people with significant liver problems. Use in pregnancy is not recommended as safety is unclear .

Future Directions

Advanced drug delivery strategies have emerged as a promising approach to address the challenges of TB treatment. They have the potential to enhance therapeutic outcomes and improve TB patient compliance by providing benefits such as multiple drug encapsulation, sustained release, targeted delivery, reduced dosing frequency, and minimal side effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: Ethionamide can be synthesized through the reaction of 2-ethylpyridine with carbon disulfide and ammonia, followed by oxidation. The process involves several steps:

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using the same basic chemical reactions but optimized for efficiency and yield. This includes precise control of reaction conditions such as temperature, pressure, and the use of catalysts to speed up the reactions .

Chemical Reactions Analysis

Types of Reactions: Ethionamide undergoes several types of chemical reactions, including:

Common Reagents and Conditions:

Major Products:

Comparison with Similar Compounds

Ethionamide is similar to other thioamide antibiotics such as prothionamide and isoniazid. it has unique properties that make it particularly useful in treating multidrug-resistant tuberculosis:

This compound’s ability to cross the blood-brain barrier and its effectiveness against resistant strains of mycobacteria make it a valuable drug in the fight against tuberculosis .

properties

IUPAC Name

2-ethylpyridine-4-carbothioamide
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InChI

InChI=1S/C8H10N2S/c1-2-7-5-6(8(9)11)3-4-10-7/h3-5H,2H2,1H3,(H2,9,11)
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InChI Key

AEOCXXJPGCBFJA-UHFFFAOYSA-N
Source PubChem
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Canonical SMILES

CCC1=NC=CC(=C1)C(=S)N
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Molecular Formula

C8H10N2S
Record name ETHIONAMIDE
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DSSTOX Substance ID

DTXSID0020577
Record name Ethionamide
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Molecular Weight

166.25 g/mol
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Physical Description

Ethionamide appears as yellow crystals or canary yellow powder with a faint to moderate sulfide odor. (NTP, 1992), Solid
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Solubility

less than 1 mg/mL at 70 °F (NTP, 1992), Practically insoluble, Very sparingly soluble in ether. Sparingly soluble in methanol, ethanol, propylene glycol. Soluble in hot acetone, dichloroethane. Freely soluble in pyridine., 8.39e-01 g/L
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Mechanism of Action

Ethionamide may be bacteriostatic or bactericidal in action, depending on the concentration of the drug attained at the site of infection and the susceptibility of the infecting organism. Ethionamide, like prothionamide and pyrazinamide, is a nicotinic acid derivative related to isoniazid. It is thought that ethionamide undergoes intracellular modification and acts in a similar fashion to isoniazid. Isoniazid inhibits the synthesis of mycoloic acids, an essential component of the bacterial cell wall. Specifically isoniazid inhibits InhA, the enoyl reductase from Mycobacterium tuberculosis, by forming a covalent adduct with the NAD cofactor. It is the INH-NAD adduct that acts as a slow, tight-binding competitive inhibitor of InhA., Ethionamide may be bacteriostatic or bactericidal in action, depending on the concentration of the drug attained at the site of infection and the susceptibility of the infecting organism. The exact mechanism of action of ethionamide has not been fully elucidated, but the drug appears to inhibit peptide synthesis in susceptible organisms.
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Color/Form

Yellow crystals from ethanol

CAS RN

536-33-4
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Melting Point

327 to 331 °F (Decomposes) (NTP, 1992), 164-166 °C (decomposes), 163 °C
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Retrosynthesis Analysis

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Strategy Settings

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Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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